Cas no 1804692-12-3 (3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid)

3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid structure
1804692-12-3 structure
Product Name:3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid
CAS No:1804692-12-3
MF:C7H3F4NO2
MW:209.09783577919
CID:4850735
Update Time:2023-08-19

3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid
    • Inchi: 1S/C7H3F4NO2/c8-3-1-2(7(13)14)4(9)5(12-3)6(10)11/h1,6H,(H,13,14)
    • InChI Key: SXRCESXOUOQESQ-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C=C(N=C1C(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 226
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.2

3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029072863-250mg
3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid
1804692-12-3 97%
250mg
$480.00 2022-04-01
Alichem
A029072863-500mg
3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid
1804692-12-3 97%
500mg
$782.40 2022-04-01
Alichem
A029072863-1g
3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid
1804692-12-3 97%
1g
$1,549.60 2022-04-01
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